AX-024 hydrochloride
AX-024 hydrochloride
AX-024 hydrochloride is an cytokine release inhibitor which can strongly inhibit the production of interleukin-6 (IL-6), tumor necrosis factor-α (TNFα), interferon-γ (IFN-γ), IL-10 and IL-17A.
Brand Name:
Vulcanchem
CAS No.:
1704801-24-0
VCID:
VC0006733
InChI:
InChI=1S/C21H22FNO2.ClH/c1-24-18-8-9-20-19(12-18)21(15-4-6-17(22)7-5-15)16(14-25-20)13-23-10-2-3-11-23;/h4-9,12H,2-3,10-11,13-14H2,1H3;1H
SMILES:
COC1=CC2=C(C=C1)OCC(=C2C3=CC=C(C=C3)F)CN4CCCC4.Cl
Molecular Formula:
C₂₁H₂₃ClFNO₂
Molecular Weight:
375.86
AX-024 hydrochloride
CAS No.: 1704801-24-0
Inhibitors
VCID: VC0006733
Molecular Formula: C₂₁H₂₃ClFNO₂
Molecular Weight: 375.86
| CAS No. | 1704801-24-0 |
|---|---|
| Product Name | AX-024 hydrochloride |
| Molecular Formula | C₂₁H₂₃ClFNO₂ |
| Molecular Weight | 375.86 |
| IUPAC Name | 1-[[4-(4-fluorophenyl)-6-methoxy-2H-chromen-3-yl]methyl]pyrrolidine;hydrochloride |
| Standard InChI | InChI=1S/C21H22FNO2.ClH/c1-24-18-8-9-20-19(12-18)21(15-4-6-17(22)7-5-15)16(14-25-20)13-23-10-2-3-11-23;/h4-9,12H,2-3,10-11,13-14H2,1H3;1H |
| Standard InChIKey | DGBCIMPGYRVTPD-UHFFFAOYSA-N |
| SMILES | COC1=CC2=C(C=C1)OCC(=C2C3=CC=C(C=C3)F)CN4CCCC4.Cl |
| Description | AX-024 hydrochloride is an cytokine release inhibitor which can strongly inhibit the production of interleukin-6 (IL-6), tumor necrosis factor-α (TNFα), interferon-γ (IFN-γ), IL-10 and IL-17A. |
| Reference | [1]. Borroto A, et al. First-in-class inhibitor of the T cell receptor for the treatment of autoimmune diseases. Sci Transl Med. 2016 Dec 21;8(370):370ra184. |
| PubChem Compound | 129909862 |
| Last Modified | Nov 11 2021 |
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